Cas no 1349031-04-4 (Bodipy Isothiocyanate)
Bodipy Isothiocyanate structure
Product Name:Bodipy Isothiocyanate
CAS No:1349031-04-4
MF:C20H18BF2N3S
MW:381.249829769135
CID:1061621
PubChem ID:45038425
Update Time:2025-04-20
Bodipy Isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- Bodipy Isothiocyanate
- 4,4-Difluro-8-(4-isothiocyanatophenyl)-1,3,5,7-tetramethyl-2,6-diethyl-4-bora-3a,4a-diaza-5-indacene
- J-006622
- {2-[(3,5-Dimethyl-2H-pyrrol-2-ylidene-kappaN)(4-isothiocyanatophenyl)methyl]-3,5-dimethyl-1H-pyrrolato-kappaN}(difluoro)boron
- Bodipy Isothiocyate
- EN300-1657673
- DTXSID10661823
- 2,2-difluoro-8-(4-isothiocyanatophenyl)-4,6,10,12-tetramethyl-1lambda5,3-diaza-2-boratricyclo[7.3.0.0,3,7]dodeca-1(12),4,6,8,10-pentaen-1-ylium-2-uide
- 1349031-04-4
- 2,2-difluoro-8-(4-isothiocyanatophenyl)-4,6,10,12-tetramethyl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaene
- 4,4-Difluro-8-(4-isothiocyanatophenyl)-1,3,5,7-tetramethyl-2,6-diethyl-4-bora-3a,4a-diaza-5-indacene;
-
- Inchi: 1S/C20H18BF2N3S/c1-12-9-14(3)25-19(12)18(16-5-7-17(8-6-16)24-11-27)20-13(2)10-15(4)26(20)21(25,22)23/h5-10H,1-4H3
- InChI Key: DXAAJJOOBZTXQR-UHFFFAOYSA-N
- SMILES: S=C=NC1C=CC(=CC=1)C1=C2C(C)=CC(C)=[N+]2[B-](N2C(C)=CC(C)=C21)(F)F
Computed Properties
- Exact Mass: 381.12800
- Monoisotopic Mass: 381.1282553g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 762
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.4Ų
Experimental Properties
- Melting Point: 208-210°C
- PSA: 41.95000
- LogP: 4.14650
Bodipy Isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B674840-5mg |
Bodipy Isothiocyanate |
1349031-04-4 | 5mg |
$ 187.00 | 2023-09-08 | ||
| TRC | B674840-50mg |
Bodipy Isothiocyanate |
1349031-04-4 | 50mg |
$ 1453.00 | 2023-09-08 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-217782-5 mg |
Bodipy Isothiocyanate, |
1349031-04-4 | 5mg |
¥2,482.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-217782-5mg |
Bodipy Isothiocyanate, |
1349031-04-4 | 5mg |
¥2482.00 | 2023-09-05 | ||
| A2B Chem LLC | AE38227-5mg |
BODIPY ISOTHIOCYANATE |
1349031-04-4 | 5mg |
$289.00 | 2024-01-04 | ||
| A2B Chem LLC | AE38227-50mg |
BODIPY ISOTHIOCYANATE |
1349031-04-4 | 50mg |
$1428.00 | 2024-01-04 |
Bodipy Isothiocyanate Related Literature
-
1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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